Cas no 741613-87-6 (2,4(1H,3H)-Pteridinedione,5,6,7,8-tetrahydro-1,6,7-trimethyl-)

• Product Name: 2,4(1H,3H)-Pteridinedione,5,6,7,8-tetrahydro-1,6,7-trimethyl-
• CAS No: 741613-87-6
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 560221
• Update Time: 2024-03-05

2,4(1H,3H)-Pteridinedione,5,6,7,8-tetrahydro-1,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pteridinedione,5,6,7,8-tetrahydro-1,6,7-trimethyl-
• 2,4(1H,3H)-Pteridinedione, 5,6,7,8-tetrahydro-1,6,7-trimethyl- (9CI)
• 2,4(1H,3H)-Pteridinedione, 5,6,7,8-tetrahydro-1,6,7-trimethyl-

• Inchi： 1S/C9H14N4O2/c1-4-5(2)11-7-6(10-4)8(14)12-9(15)13(7)3/h4-5,10-11H,1-3H3,(H,12,14,15)
• InChI Key： KWMWSDSRUXCGIM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(NC(C)C(C)N2)C(=O)NC1=O

Computed Properties

• Exact Mass: 210.112
• Monoisotopic Mass: 210.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5A^2